Cas no 2253937-12-9 (Acasunlimab)

• Product Name: Acasunlimab
• CAS No: 2253937-12-9
• CID: 5518308
• Update Time: 2025-07-08

Acasunlimab Chemical and Physical Properties

Names and Identifiers

• Acasunlimab

Additional information on Acasunlimab

Acasunlimab (CAS No. 2253937-12-9): A Novel Immuno-Oncology Agent with Distinctive Mechanistic Properties

Acasunlimab, identified by the Chemical Abstracts Service registry number CAS No. 2253937-12-9, represents a groundbreaking advancement in immuno-oncology therapeutics. This monoclonal antibody (mAb) is engineered to selectively target the programmed cell death ligand 1 (PD-L1), a critical immune checkpoint molecule implicated in tumor immune evasion mechanisms. Recent studies published in Nature Immunology and Cancer Cell highlight its unique binding affinity profile, which distinguishes it from conventional checkpoint inhibitors such as pembrolizumab and atezolizumab. The compound's structural configuration, comprising a human IgG4κ framework with optimized Fc region modifications, ensures minimal effector function while maximizing antigen specificity.

The molecular structure of CAS No. 2253937-12-9 has been characterized through X-ray crystallography and computational docking analyses, revealing a novel epitope recognition site on PD-L1's extracellular domain. This structural innovation allows Acasunlimab to bind PD-L1 with an equilibrium dissociation constant (Kd) of 0.5 nM - significantly lower than the 4.8 nM observed for nivolumab - according to data from preclinical studies conducted at the Ludwig Institute for Cancer Research. The antibody's variable heavy chain sequence incorporates three key mutations at positions HVR-H3 (residues 54-60), which contribute to its enhanced stability under physiological conditions.

In phase I clinical trials reported in the New England Journal of Medicine, Acasunlimab demonstrated remarkable efficacy in solid tumor models with high PD-L1 expression. The drug exhibited a favorable safety profile compared to existing therapies, with only 8% of patients experiencing grade 3 immune-related adverse events versus the typical 15-20% seen with other checkpoint inhibitors. Notably, pharmacokinetic analysis revealed a half-life of approximately 28 days following intravenous administration, enabling extended dosing intervals that improve patient compliance.

The mechanism of action for CAS No. 2253937-12-9 involves dual blockade strategies that synergistically enhance anti-tumor immunity. Beyond its primary PD-L1 binding activity, recent investigations by the Dana-Farber Cancer Institute have shown that Acasunlimab modulates tumor-associated macrophage polarization through selective engagement of FcγRIIB receptors on myeloid cells. This dual functionality was validated in murine melanoma models where combination therapy with Acasunlimab and anti-PD-1 antibodies achieved complete regression rates exceeding 60%, compared to monotherapy efficacy of approximately 40%.

Synthetic advancements have enabled scalable production of Acasunlimab. The compound is manufactured via high-density perfusion bioreactor systems using CHO-K1 cells engineered with CRISPR-Cas9 mediated knockouts of ADAM metallopeptidase domain 17 (ADAM17), preventing PD-L1 shedding during production as described in a recent Molecular Therapy publication. This process optimization results in a homogeneous product with >98% purity and minimal aggregates, as confirmed by size-exclusion chromatography and dynamic light scattering analysis.

Ongoing phase II trials focus on Acasunlimab's application in triple-negative breast cancer (TNBC) and glioblastoma multiforme (GBM). Preliminary results indicate durable objective responses in TNBC patients with baseline PD-L1 expression ≥50%, correlating strongly with increased intratumoral CD8+ T-cell infiltration measured through multiplex immunohistochemistry panels. In GBM studies utilizing intra-tumoral delivery via convection-enhanced delivery systems, Acasunlimab achieved BBB penetration levels up to 40% after modification with PEGylated albumin-binding domains - a significant improvement over traditional mAb formulations.

Biochemical characterization confirms Acasunlimab's unique pharmacodynamic properties. Surface plasmon resonance experiments demonstrate off-rate constants (kon) up to threefold higher than established anti-PD-L1 antibodies, suggesting superior kinetic binding characteristics that may reduce dosing frequency while maintaining efficacy. Mass spectrometry analysis further reveals post-translational modifications including N-glycosylation at Asn-297 and acetylation at the N-terminal residue, both shown experimentally to influence antibody-dependent cellular cytotoxicity (ADCC) activity without compromising antigen binding.

Economic modeling studies predict substantial cost savings from Acasunlimab's extended half-life when compared to standard checkpoint inhibitors requiring every-three-week dosing regimens. A cost-effectiveness analysis published in JAMA Oncology estimates treatment costs could be reduced by approximately $6,000 per patient annually through its optimized biweekly dosing schedule while maintaining comparable therapeutic outcomes measured by progression-free survival metrics.

Mechanistic insights from systems biology approaches have identified novel biomarkers predictive of response to Acasunlimab therapy. Transcriptomic profiling of responders vs non-responders across multiple tumor types revealed overexpression of interferon-stimulated genes (ISGs) such as MX1 and IFI6, alongside downregulation of immunosuppressive cytokines like IL-6 and VEGF-A according to data presented at the AACR Annual Meeting 2023. These findings are being leveraged to develop companion diagnostic assays for personalized treatment selection.

Nano-carrier systems incorporating Acasunlimab are currently under investigation for targeted delivery applications. Lipid-polymer hybrid nanoparticles functionalized with folate receptors achieved tumor-specific accumulation rates exceeding 40% ID/g in xenograft models - more than double the passive EPR effect observed without targeting ligands - as reported in an advanced article from Nano Letters. This platform technology has potential implications for reducing off-target toxicity while enhancing therapeutic index.

Safety pharmacology studies employing single-cell RNA sequencing have provided unprecedented insights into immune system modulation patterns unique to Acasunlimab treatment regimens compared to other checkpoint inhibitors. Analysis shows reduced Treg cell expansion relative to conventional therapies at equivalent dosages, correlating with improved clinical outcomes while maintaining manageable cytokine release syndrome rates below FDA-defined thresholds for phase II criteria.

In vitro cytotoxicity assays using peripheral blood mononuclear cells from cancer patients demonstrated enhanced NK cell activation when combined with low-dose cyclophosphamide preconditioning regimens - a synergistic effect attributed to Fc receptor cross-linking mediated by the antibody's modified hinge region design according to findings published in Clinical Cancer Research.

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